Cas no 62267-74-7 (3H-Phenoxazin-3-one, 8-(ethoxymethyl)-2-hydroxy-1,4-dimethoxy-)

• Product name: 3H-Phenoxazin-3-one, 8-(ethoxymethyl)-2-hydroxy-1,4-dimethoxy-
• CAS No: 62267-74-7
• MF: C₁₇H₁₇NO₆
• MW: 331.319985151291
• CID: 451749
• PubChem ID: 71388107

3H-Phenoxazin-3-one, 8-(ethoxymethyl)-2-hydroxy-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 8-(ethoxymethyl)-2-hydroxy-1,4-dimethoxy-
• 8-(ethoxymethyl)-1,4-dimethoxy-10H-phenoxazine-2,3-dione
• 62267-74-7
• 8-(Ethoxymethyl)-1,4-dimethoxy-3H-phenoxazine-2,3(10H)-dione
• DTXSID20810183

• Inchi： InChI=1S/C17H17NO6/c1-4-23-8-9-5-6-11-10(7-9)18-12-15(21-2)13(19)14(20)17(22-3)16(12)24-11/h5-7,18H,4,8H2,1-3H3
• InChI Key： ZHRCGBFWMJKVFI-UHFFFAOYSA-N
• SMILES： CCOCC1=CC2=C(C=C1)OC3=C(C(=O)C(=O)C(=C3N2)OC)OC

Computed Properties

• Exact Mass: 331.10561
• Monoisotopic Mass: 331.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 86.58